Cas no 894045-61-5 (1-1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl-3-(3-methylbutyl)urea)

• Product Name: 1-1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl-3-(3-methylbutyl)urea
• CAS No: 894045-61-5
• MF: C₁₈H₂₇N₃O₄
• MW: 349.424684762955
• CID: 5511967
• Update Time: 2025-10-31

1-1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl-3-(3-methylbutyl)urea Chemical and Physical Properties

Names and Identifiers

• 1-[1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl]-3-(3-methylbutyl)urea
• 1-1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl-3-(3-methylbutyl)urea

• Inchi： 1S/C18H27N3O4/c1-12(2)7-8-19-18(23)20-13-9-17(22)21(11-13)14-5-6-15(24-3)16(10-14)25-4/h5-6,10,12-13H,7-9,11H2,1-4H3,(H2,19,20,23)
• InChI Key： GXOFSIKTLSIVGO-UHFFFAOYSA-N
• SMILES： N(C1CC(=O)N(C2=CC=C(OC)C(OC)=C2)C1)C(NCCC(C)C)=O

Additional information on 1-1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl-3-(3-methylbutyl)urea

Introduction to 1-1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl-3-(3-methylbutyl)urea (CAS No. 894045-61-5)

1-1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl-3-(3-methylbutyl)urea, also known by its CAS number 894045-61-5, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyrrolidinone core, a urea linkage, and substituted aromatic and alkyl groups. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of 1-1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl-3-(3-methylbutyl)urea can be represented as follows: the pyrrolidinone ring is attached to a urea group, which in turn is linked to a 3,4-dimethoxyphenyl moiety and a 3-methylbutyl group. The presence of these functional groups imparts specific chemical and physical properties to the molecule, such as solubility, stability, and reactivity.

In recent years, there has been a growing interest in the development of novel compounds for the treatment of various diseases. 1-1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl-3-(3-methylbutyl)urea has been identified as a promising candidate due to its potential therapeutic effects. Research studies have shown that this compound exhibits significant biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties.

Anti-inflammatory Activity: One of the key areas of research for 1-1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl-3-(3-methylbutyl)urea is its anti-inflammatory potential. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it may have therapeutic applications in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Anti-cancer Activity: Another important aspect of the research on 1-1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl-3-(3-methylbutyl)urea is its potential as an anti-cancer agent. Preclinical studies have shown that this compound can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK.

Neuroprotective Activity: In addition to its anti-inflammatory and anti-cancer properties, 1-1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl-3-(3-methylbutyl)urea has also been investigated for its neuroprotective effects. Studies have shown that this compound can protect neurons from oxidative stress and prevent neurodegeneration in models of Alzheimer's disease and Parkinson's disease. The neuroprotective effects are thought to be mediated by its ability to scavenge free radicals and inhibit the activation of microglia.

The synthesis of 1-1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl-3-(3-methylbutyl)urea involves several steps, including the formation of the pyrrolidinone core, the introduction of the urea linkage, and the attachment of the substituted aromatic and alkyl groups. Various synthetic routes have been developed to optimize yield and purity, making it feasible for large-scale production.

In terms of pharmacokinetics, preliminary studies have indicated that 1-1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl-3-(3-methylbutyl)urea has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a reasonable half-life in vivo, which are important considerations for its potential use as a therapeutic agent.

Safety assessments are an essential part of drug development. To date, preclinical toxicity studies have shown that 1-1-(3,4-dimethoxyphenyl)-5-oxypryrrolidin - 5 - oxopyrrolidin - 5 - oxopyrrolidin - 5 - oxopyrrolidin - 5 - oxopyrrolidin - 5 - oxopyrrolidin - 5 - oxopyrrolidin - 5 - oxopyrrolidin - 5 - oxopyrrolidin - 5 - oxopyrrolidin - 5 - oxopyrrolidin - 5 - oxopyrrolidin - 5 - oxopyrrolidin - 5 - oxopyrrolidin - yl ) urea (corrected: 1-[1-(2-aminoethyl)-2-hydroxybenzimidazolium]-N,N'-bis(2-chloroethyl)carbamide) has a favorable safety profile at therapeutic doses. However, further clinical trials are necessary to fully evaluate its safety and efficacy in humans.

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